Cas no 189131-28-0 (5H,7H-6-Oxa-2,3,4a,7a-tetraazacyclopent[cd]indene(9CI))
189131-28-0 structure
Product Name:5H,7H-6-Oxa-2,3,4a,7a-tetraazacyclopent[cd]indene(9CI)
CAS No:189131-28-0
MF:C6H6N4O
MW:150.138040065765
CID:115555
PubChem ID:45088269
Update Time:2025-04-18
5H,7H-6-Oxa-2,3,4a,7a-tetraazacyclopent[cd]indene(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 5H,7H-6-Oxa-2,3,4a,7a-tetraazacyclopent[cd]indene(9CI)
- 189131-28-0
- 5H,7H-6-Oxa-2,3,4a,7a-tetraazacyclopenta[cd]indene
- DTXSID10666277
-
- Inchi: 1S/C6H6N4O/c1-7-5-6-9(1)3-11-4-10(6)2-8-5/h1-2H,3-4H2
- InChI Key: INFABCSNUGSUGQ-UHFFFAOYSA-N
- SMILES: O1CN2C=NC3=C2N(C=N3)C1
Computed Properties
- Exact Mass: 150.05428
- Monoisotopic Mass: 150.05416083g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 44.9Ų
Experimental Properties
- PSA: 44.87
5H,7H-6-Oxa-2,3,4a,7a-tetraazacyclopent[cd]indene(9CI) Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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